Cas no 2169069-89-8 (2-Bromo-1-chloro-4-fluoro-3-(trifluoromethyl)benzene)

• Product Name: 2-Bromo-1-chloro-4-fluoro-3-(trifluoromethyl)benzene
• CAS No: 2169069-89-8
• MF: C₇H₂BrClF₄
• MW: 277.441394329071
• CID: 4641679
• Update Time: 2025-10-27

2-Bromo-1-chloro-4-fluoro-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-chloro-4-fluoro-3-(trifluoromethyl)benzene

• Inchi： 1S/C7H2BrClF4/c8-6-3(9)1-2-4(10)5(6)7(11,12)13/h1-2H
• InChI Key： LWVMQOWOTGFQMC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1C(F)(F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 184
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Additional information on 2-Bromo-1-chloro-4-fluoro-3-(trifluoromethyl)benzene

Comprehensive Overview of 2-Bromo-1-chloro-4-fluoro-3-(trifluoromethyl)benzene (CAS No. 2169069-89-8)

2-Bromo-1-chloro-4-fluoro-3-(trifluoromethyl)benzene (CAS No. 2169069-89-8) is a halogenated aromatic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromo, chloro, fluoro, and trifluoromethyl substituents, makes it a versatile intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its potential in developing novel active pharmaceutical ingredients (APIs) and specialty chemicals.

The compound's CAS No. 2169069-89-8 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry and material science. Its multi-halogenated benzene core allows for selective functionalization, enabling the synthesis of complex molecules. Recent trends show a surge in queries related to halogenated benzene derivatives and fluorinated building blocks, aligning with the demand for eco-friendly and efficient synthetic routes.

In the context of green chemistry, 2-Bromo-1-chloro-4-fluoro-3-(trifluoromethyl)benzene is often discussed for its role in reducing waste and improving atom economy. The trifluoromethyl group is particularly noteworthy, as it enhances the metabolic stability and bioavailability of drug candidates. This aligns with the industry's shift toward sustainable synthesis and fluorine-containing pharmaceuticals, a hot topic in 2024 chemical research.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize this compound. Its purity and stability are critical for applications in high-throughput screening and catalysis. Users searching for halogenated benzene suppliers or custom synthesis services often prioritize compounds like this due to their precision and reproducibility.

The compound's compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig, further expands its utility. These reactions are pivotal in constructing biaryl scaffolds, a key motif in drug discovery. As AI-driven molecular design gains traction, CAS No. 2169069-89-8 is increasingly referenced in cheminformatics datasets for predictive modeling.

Safety and handling protocols for 2-Bromo-1-chloro-4-fluoro-3-(trifluoromethyl)benzene emphasize standard laboratory practices, including the use of personal protective equipment (PPE). While not classified as hazardous under normal conditions, proper storage in anhydrous environments is recommended to maintain stability. This aligns with broader industry standards for fine chemical handling.

In summary, 2-Bromo-1-chloro-4-fluoro-3-(trifluoromethyl)benzene (CAS No. 2169069-89-8) is a pivotal compound in modern synthetic chemistry. Its applications span drug development, agrochemicals, and advanced materials, making it a subject of ongoing research and commercial interest. For those exploring halogenated intermediates or fluorinated compounds, this benzene derivative offers a robust platform for innovation.